Cas no 303956-82-3 (1-Propanesulfonic acid, 3-[[(1S)-1-(hydroxymethyl)propyl]amino]-)

• Product name: 1-Propanesulfonic acid, 3-[[(1S)-1-(hydroxymethyl)propyl]amino]-
• CAS No: 303956-82-3
• MF: C₇H₁₇NO₄S
• MW: 211.27918
• CID: 1442650
• PubChem ID: 11344871

1-Propanesulfonic acid, 3-[[(1S)-1-(hydroxymethyl)propyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[[(1S)-1-(hydroxymethyl)propyl]amino]-
• 3-[[(2S)-1-hydroxybutan-2-yl]amino]propane-1-sulfonic acid
• SCHEMBL918465
• 303956-82-3
• DTXSID10463006

• Inchi： InChI=1S/C7H17NO4S/c1-2-7(6-9)8-4-3-5-13(10,11)12/h7-9H,2-6H2,1H3,(H,10,11,12)/t7-/m0/s1
• InChI Key： KRTOESVSBQOMBK-ZETCQYMHSA-N
• SMILES： CCC(CO)NCCCS(=O)(=O)O

Computed Properties

• Exact Mass: 211.08791
• Monoisotopic Mass: 211.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95Ų
• XLogP3: -3

Experimental Properties

• PSA: 86.63